NF023 hexasodium

NF023 hexasodium is a symmetrical urea derivative and a structurally refined analog of suramin, widely utilized in pharmacological research as a competitive, reversible P2X1 receptor antagonist and a selective inhibitor of G-protein alpha subunits (Gαi/Gαo) [1]. Unlike broad-spectrum purinergic inhibitors, NF023 offers a highly tuned selectivity profile that prevents off-target receptor activation. Procuring the hexasodium salt form is critical for laboratory and industrial applications, as it provides exceptional aqueous solubility (>100 mM), ensuring rapid dissolution and pH stability in sensitive in vitro and in vivo physiological assays without the need for harsh organic co-solvents .

Generic substitution of NF023 hexasodium with its parent compound, suramin, or broad-spectrum P2X antagonists like PPADS introduces severe polypharmacology, as suramin indiscriminately inhibits multiple P2X/P2Y subtypes, growth factor receptors, and enzymes [1]. Furthermore, substituting NF023 with its close structural analog NF449 is a critical error in G-protein studies: NF449 selectively targets Gαs, whereas NF023 selectively targets Gαi/o, meaning a swap would completely invert the targeted GPCR signaling pathway[2]. Finally, attempting to use the free sulfonic acid form of NF023 instead of the hexasodium salt drastically reduces aqueous solubility and introduces acidic pH shifts in unbuffered systems, leading to assay irreproducibility and precipitation in automated liquid handling workflows.

P2X Subtype Selectivity

NF023 demonstrates high selectivity for the P2X1 receptor over other P2X subtypes, which is essential for isolating specific purinergic responses in laboratory workflows. In heterologous expression models, NF023 inhibits human P2X1 with an IC50 of 0.21 µM, while exhibiting drastically lower potency against P2X3 (IC50 = 28.9 µM), P2X2 (IC50 > 50 µM), and P2X4 (IC50 > 100 µM) [1]. In contrast, baseline antagonists like suramin and PPADS show broad-spectrum activity across P2X and P2Y classes, failing to provide the resolution needed for subtype-specific functional assays.

Buyers must select NF023 over suramin or PPADS when experimental integrity requires the strict isolation of P2X1-mediated calcium signaling without confounding P2X2, P2X4, or P2Y activity.

Gαi/o Subunit Specificity

Within the suramin analog class, minor structural variations dictate profound shifts in G-protein target specificity, heavily impacting mainstream assay fit. NF023 selectively inhibits the α-subunits of the Go/Gi group with an EC50 of approximately 300 nM by suppressing GTPγS binding [1]. Conversely, its close structural analog NF449 is highly selective for the Gαs subunit. Using NF449 in a Gi/o-coupled assay would yield false negatives, making NF023 the mandatory procurement choice for specifically blocking Gi/o-mediated adenylate cyclase inhibition.

Selecting NF023 over NF449 is critical for researchers specifically targeting Gi/o-coupled GPCR pathways, as the wrong analog will fail to inhibit the intended signaling cascade.

Aqueous Solubility and Liquid Handling

The salt form of a purinergic antagonist dictates its utility in high-throughput and physiological environments. NF023 hexasodium achieves an aqueous solubility of ≥ 116.3 mg/mL (≥ 100.01 mM). Free sulfonic acid forms of suramin analogs are notoriously difficult to dissolve in water without extensive titration and risk acidifying the assay medium. The hexasodium formulation ensures immediate dissolution, stable osmolarity, and neutral pH integration into standard physiological buffers.

Procurement of the hexasodium salt eliminates the need for organic solvents like DMSO, preventing solvent-induced toxicity in live-cell assays and ensuring seamless integration into automated liquid handling systems.

GPCR Signaling Deconvolution

Because NF023 selectively inhibits Gαi and Gαo subunits (EC50 ~300 nM) without affecting Gαs, it is the optimal pharmacological tool for isolating Gi/o-coupled receptor functions from complex GPCR signaling networks. This makes it highly valuable in neuropharmacology and cardiovascular research where distinguishing between excitatory and inhibitory G-protein cascades is required [1].

P2X1-Mediated Smooth Muscle & Platelet Assays

NF023's >100-fold selectivity for P2X1 over P2X2 and P2X4 makes it the preferred antagonist for studying purinergic mechanotransduction, vasoconstriction, and platelet aggregation. It allows researchers to block ATP-induced P2X1 activation without interfering with parallel P2Y-mediated or P2X4-mediated pathways, a precision impossible to achieve with broad-spectrum agents like suramin or PPADS [2].

High-Throughput Screening in Aqueous Buffers

The hexasodium salt form of NF023 provides >100 mM aqueous solubility, making it ideal for automated HTS platforms. It allows for the preparation of highly concentrated, stable aqueous stock solutions that can be directly diluted into physiological assay buffers without the use of DMSO, thereby preventing solvent-related artifacts in sensitive cell-based or electrophysiological screens [2].